Cas no 1625927-76-5 (tert-butyl 4-(N-methyl1-methyl-1H-pyrazole-4-amido)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(N-methyl1-methyl-1H-pyrazole-4-amido)piperidine-1-carboxylate
• CAS No: 1625927-76-5
• MF: C₁₆H₂₆N₄O₃
• MW: 322.402643680573
• CID: 5323550
• PubChem ID: 87036977
• Update Time: 2025-10-29

tert-butyl 4-(N-methyl1-methyl-1H-pyrazole-4-amido)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS040854210
• 1625927-76-5
• tert-butyl 4-(N-methyl1-methyl-1H-pyrazole-4-amido)piperidine-1-carboxylate
• F1919-6832

• Inchi： 1S/C16H26N4O3/c1-16(2,3)23-15(22)20-8-6-13(7-9-20)19(5)14(21)12-10-17-18(4)11-12/h10-11,13H,6-9H2,1-5H3
• InChI Key： VWFMBABKHPPKJN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)N(C(C1C=NN(C)C=1)=O)C)=O

Computed Properties

• Exact Mass: 322.20049070g/mol
• Monoisotopic Mass: 322.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.7Ų

Additional information on tert-butyl 4-(N-methyl1-methyl-1H-pyrazole-4-amido)piperidine-1-carboxylate

Introduction to Tert-butyl 4-(N-methyl-1-methyl-1H-pyrazole-4-amido)piperidine-1-carboxylate (CAS No. 1625927-76-5)

Tert-butyl 4-(N-methyl-1-methyl-1H-pyrazole-4-amido)piperidine-1-carboxylate, with the CAS number 1625927-76-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of tert-butyl 4-(N-methyl-1-methyl-1H-pyrazole-4-amido)piperidine-1-carboxylate incorporates several key functional groups that contribute to its unique chemical and biological properties. The presence of a piperidine ring, combined with a tert-butyl ester group and an N-methylated pyrazole amide moiety, creates a complex scaffold that is conducive to interactions with biological targets. This intricate structure has positioned the compound as a valuable scaffold for drug discovery efforts.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The N-methyl-1-methyl-1H-pyrazole-4-amido moiety in particular has been identified as a crucial component for achieving specific biological effects. Studies have shown that this moiety can enhance the binding affinity and selectivity of small molecules towards their target proteins, which is essential for developing effective pharmaceutical agents.

One of the most compelling aspects of tert-butyl 4-(N-methyl-1-methyl-1H-pyrazole-4-amido)piperidine-1-carboxylate is its potential application in the treatment of neurological disorders. Research has indicated that the compound can interact with neurotransmitter receptors and ion channels, potentially leading to the development of new treatments for conditions such as depression, anxiety, and epilepsy. The ability to fine-tune the pharmacological properties of this compound through structural modifications offers a promising avenue for future drug development.

The synthesis of tert-butyl 4-(N-methyl-1-methyl-1H-pyrazole-4-amido)piperidine-1-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the tert-butyl ester group enhances the stability of the molecule, while the N-methylation of the pyrazole ring improves its solubility in common organic solvents. These characteristics make it an ideal candidate for further pharmacological investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of tert-butyl 4-(N-methyl-1-methyl-1H-pyrazole-4-amido)piperidine-1-carboxylate with greater accuracy. Molecular docking studies have identified potential binding sites on target proteins, providing insights into how this compound may exert its effects at the molecular level. These computational approaches are complemented by experimental validation, which has confirmed the biological activity predicted by computational models.

The potential therapeutic applications of tert-butyl 4-(N-methyl-1-methyl-1H-pyrazole-4-amido)piperidine-1-carboxylate extend beyond neurological disorders. Preliminary studies suggest that it may also have anti-inflammatory and antioxidant properties, making it a candidate for treating chronic inflammatory diseases and oxidative stress-related conditions. The multifaceted biological activities of this compound highlight its versatility as a pharmacological tool.

In conclusion, tert-butyl 4-(N-methyl-1-methyl-1H-pyrazole-4-amido)piperidine-1-carboxylate (CAS No. 1625927-76-5) represents a significant advancement in pharmaceutical research. Its unique molecular structure and promising biological activities make it a valuable compound for further study and development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the next generation of pharmaceutical treatments.